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Compound of Interest

(S)-(-)-2-(Boc-amino)-1,4-
Compound Name:
butanediol

Cat. No.: B143952

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (S)-(-)-2-
(Boc-amino)-1,4-butanediol, a chiral building block valuable in synthetic chemistry. The
following sections detail its properties, potential hazards, safe handling procedures, and
experimental applications, with a focus on its use in the synthesis of chiral catalysts.

Chemical and Physical Properties

(S)-(-)-2-(Boc-amino)-1,4-butanediol is a stable, combustible solid. Key quantitative data for
this compound are summarized in the table below.
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Property Value Reference

CAS Number 128427-10-1 [1]12]

Molecular Formula CoH19NO4 [1]

Molecular Weight 205.25 g/mol [2]

Melting Point 65-69 °C [2]

Optical Activity [0]20/D =8, ¢ = Lin 2]
chloroform

Appearance White to off-white solid

Purity 297% [2]

Safety and Hazard Information

While specific toxicological data for (S)-(-)-2-(Boc-amino)-1,4-butanediol are limited,
information from safety data sheets (SDS) and data on the parent compound, 1,4-butanediol,
can be used to infer potential hazards.

GHS Hazard Classification

The Globally Harmonized System (GHS) classification for substances containing 1,4-butanediol
indicates potential hazards. Users should handle (S)-(-)-2-(Boc-amino)-1,4-butanediol with
the assumption that it may share some of these properties.

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.[3]

Specific Target Organ Toxicity - Single Exposure ) o
H336: May cause drowsiness or dizziness.[3]
(Category 3)

Note: This classification is for the parent compound, 1,4-butanediol, and should be considered
as a potential hazard for its derivatives.

Summary of Potential Hazards
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 Ingestion: May be harmful if swallowed.[3][4]

e Inhalation: May cause respiratory irritation, drowsiness, or dizziness.[3][5]
o Skin Contact: May cause skin irritation.[5]

o Eye Contact: May cause serious eye irritation.[5]

o Combustibility: The material is a combustible solid.[2]

Safe Handling and Storage

Adherence to proper laboratory safety protocols is essential when working with (S)-(-)-2-(Boc-
amino)-1,4-butanediol.

Personal Protective Equipment (PPE)

A comprehensive list of recommended personal protective equipment is provided below.

Protection Type Recommendation

Eye/Face Protection Safety glasses with side shields or goggles.[6]

Chemical-resistant gloves (e.qg., nitrile rubber).

Skin Protection
Lab coat.

Use in a well-ventilated area. If dusts are
Respiratory Protection generated, a NIOSH-approved N95 respirator is

recommended.[2]

Handling Procedures

e Avoid contact with skin and eyes.[7]
» Avoid inhalation of dust.[7]
e Use only in a well-ventilated area, such as a chemical fume hood.[7]

e Wash hands thoroughly after handling.[7]
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o Keep away from heat, sparks, and open flames.[7]

Storage Conditions

Keep the container tightly closed.[3]

First Aid Measures

Store in a cool, dry, and well-ventilated place.[7]
The substance is hygroscopic and should be protected from moisture.[4]

Recommended storage temperature is 4°C.[8]

In case of exposure, follow these first-aid guidelines and seek medical attention.

Exposure Route

First Aid Measures

If swallowed, rinse mouth with water. Do not

Ingestion induce vomiting. Call a poison center or doctor if
you feel unwell.[3]
Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If symptoms persist,

call a physician.[3]

Skin Contact

Wash off with soap and plenty of water. If skin

irritation occurs, get medical advice/attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3]

Accidental Release and Disposal

Accidental Release

o Wear appropriate personal protective equipment.[3]
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e Avoid generating dust.
e Sweep up the spilled material and place it in a suitable container for disposal.[6]

 Avoid runoff into drains and waterways.[7]

Disposal

» Dispose of contents and container in accordance with local, regional, national, and
international regulations.[3]

o Contact a licensed professional waste disposal service.

Experimental Protocols and Applications

(S)-(-)-2-(Boc-amino)-1,4-butanediol is primarily used as a chiral precursor in the synthesis of
organocatalysts and metal complexes for asymmetric reactions.[2]

Synthesis of a Chiral Thiourea Organocatalyst

This protocol is a representative example of the synthesis of a chiral thiourea organocatalyst
from a chiral amino alcohol.

Methodology:

o Deprotection of the Boc Group: The Boc-protected amino diol is treated with an acid, such as
trifluoroacetic acid (TFA) or hydrochloric acid (HCI) in an appropriate solvent (e.qg.,
dichloromethane or dioxane), to remove the Boc protecting group and yield the
corresponding amine salt.

o Neutralization: The amine salt is neutralized with a base (e.g., triethylamine or sodium
bicarbonate) to obtain the free amine.

e Thiourea Formation: The free amine is then reacted with an isothiocyanate derivative (e.qg.,
3,5-bis(trifluoromethyl)phenyl isothiocyanate) in a suitable solvent like dichloromethane or
tetrahydrofuran at room temperature to form the chiral thiourea catalyst.
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 Purification: The resulting thiourea catalyst is purified by column chromatography on silica
gel.
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Caption: Workflow for the synthesis of a chiral thiourea organocatalyst.

Preparation of a Chiral Bis-Copper(ll) Catalyst

This is a general procedure for the formation of a chiral copper(ll) complex from a chiral amino
alcohol ligand.

Methodology:

e Ligand Preparation: The chiral amino diol, (S)-(-)-2-(amino)-1,4-butanediol (after deprotection
as described in 6.1), is used as the chiral ligand.
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o Complexation: The chiral ligand is dissolved in a suitable solvent, such as methanol or
ethanol. A solution of a copper(ll) salt (e.g., copper(ll) chloride, CuCl2) in the same solvent is
added to the ligand solution.

o Reaction: The reaction mixture is stirred at room temperature or with gentle heating to
facilitate the formation of the copper(ll) complex.

« |solation and Purification: The resulting chiral bis-copper(ll) complex may precipitate from the
solution upon cooling or after the addition of a less polar solvent. The solid is collected by
filtration, washed, and dried. Recrystallization can be performed for further purification.
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Caption: General workflow for the preparation of a chiral copper(ll) complex.

Logical Relationships in Asymmetric Catalysis

The synthesized chiral catalysts are employed in asymmetric reactions, such as the Michael
addition, to produce enantiomerically enriched products. The following diagram illustrates the
logical relationship in such a catalytic cycle.
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Caption: Logical flow of an asymmetric catalytic reaction.

This guide is intended to provide a comprehensive overview of the safety and handling of (S)-
(-)-2-(Boc-amino)-1,4-butanediol for a technical audience. Always consult the most recent
Safety Data Sheet from your supplier and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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amino)-1,4-butanediol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143952#s-2-boc-amino-1-4-butanediol-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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